1-(1-Hydroxy-4-propylcyclohexyl)-3,5-difluorobenzene

• Molecular Formula: C15H20F2O
• Molecular Weight: 254.31 g/mol
• IUPAC Name: 1-(3,5-difluorophenyl)-4-propylcyclohexan-1-ol
• InChI: InChI=1S/C15H20F2O/c1-2-3-11-4-6-15(18,7-5-11)12-8-13(16)10-14(17)9-12/h8-11,18H,2-7H2,1H3
• InChI Key: VHWBOTFVHSCYJC-UHFFFAOYSA-N
• Canonical SMILES: CCCC1CCC(CC1)(C2=CC(=CC(=C2)F)F)O

Description

1-(1-Hydroxy-4-propylcyclohexyl)-3,5-difluorobenzene is a useful research compound. Its molecular formula is C15H20F2O and its molecular weight is 254.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a nitrogen atmosphere, a solution prepared by dissolving 75.85 g of 3,5-difluorobromobenzene in 150 mL of THF was added at a rate that caused gentle reflux to a solution prepared by suspending 10.03 g of magnesium in 50 mL of THF, followed by stirring at 40° C. for 1 hour. After the resultant mixture was allowed to cool to room temperature, a solution prepared by dissolving 60.62 g of 4-propylcyclohexanone in 120 mL of THF was added to the mixture at such a rate that the inside temperature did not exceed 35° C., followed by stirring at room temperature for 2 hours. Then, 10% hydrochloric acid was added until the reaction system became acidic, and an organic layer was separated from the mixture. Further, an aqueous layer was subjected to extraction with toluene, and the toluene extract was combined with organic layer and washed with saturated brine. The resultant mixture was dried by adding sodium sulfate, and then the solvent was distilled off under reduced pressure to yield 132 g of crude 1-(1-hydroxy-4-propylcyclohexyl)-3,5-difluorobenzene.